Cas no 1361845-73-9 (2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1361845-73-9
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932333
• Update Time: 2025-06-12

2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-7(10)3-1-5(8(11,12)13)16-4(2-14)6(3)19(15,17)18/h1,7H,2,14H2,(H2,15,17,18)
• InChI Key： GOUZLSZLXPPSJI-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=NC(C(F)(F)F)=CC=1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: -0.2
• Topological Polar Surface Area: 107

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1361845-73-9) and Its Applications in Modern Chemical Biology

The compound 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1361845-73-9) represents a fascinating intersection of medicinal chemistry and synthetic organic chemistry, showcasing the potential of fluorinated heterocycles in drug discovery. As a pyridine derivative featuring multiple fluorinated substituents and an amine-methyl sulfonamide moiety, this compound has garnered attention for its structural complexity and promising biological activity. The strategic placement of difluoromethyl and trifluoromethyl groups enhances its pharmacokinetic properties, while the aminomethyl and sulfonamide functionalities contribute to its interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and lipophilicity. The presence of both difluoromethyl and trifluoromethyl groups in this molecule aligns with this trend, as these substituents are well-documented for their role in improving drug-like properties. For instance, the difluoromethyl group can enhance binding to protease enzymes by increasing electrophilicity, while the trifluoromethyl group often improves metabolic resistance. These features make 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide a compelling candidate for further exploration in therapeutic development.

One of the most intriguing aspects of this compound is its potential as a scaffold for kinase inhibition. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for anticancer and anti-inflammatory drugs. The pyridine core of this molecule provides a suitable platform for designing kinase inhibitors due to its ability to engage in hydrogen bonding and hydrophobic interactions with the ATP-binding pocket. Furthermore, the presence of both an amine-methyl sulfonamide group and fluorinated substituents allows for fine-tuning of binding affinity and selectivity. Recent studies have demonstrated that pyridine-based sulfonamides exhibit potent activity against various kinases, including those implicated in cancer progression.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide for biological activity. Molecular docking simulations have shown that this compound can interact with key residues in the active sites of kinases, suggesting its potential as a lead compound for further optimization. Additionally, virtual screening techniques have identified analogs with enhanced potency and selectivity, highlighting the importance of fluorinated moieties in improving drug efficacy.

The synthesis of this compound also presents an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. The use of palladium-catalyzed Buchwald-Hartwig amination reactions has allowed for the introduction of the amine-methyl sulfonamide group with high regioselectivity. Similarly, electrophilic aromatic substitution reactions have been utilized to incorporate the fluorinated substituents at specific positions on the pyridine ring.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1361845-73-9) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, including multiple fluorinated substituents and functional groups such as an amine-methyl sulfonamide moiety, make it an attractive scaffold for designing novel therapeutics targeting kinases and other biological pathways. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one are likely to play an increasingly important role in drug discovery and development.